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Compound of Interest

Compound Name: (2,4-Bis(decyloxy)phenyl)methanol

Cat. No.: B8196620

For Researchers, Scientists, and Drug Development Professionals

Introduction

(2,4-Bis(decyloxy)phenyl)methanol is a long-chain aromatic alcohol characterized by a
phenyl ring substituted with two decyloxy groups at the 2 and 4 positions and a methanol
group. This unique structure, featuring both hydrophobic alkyl chains and a hydrophilic alcohol
moiety, imparts distinct physicochemical properties that make it a molecule of interest in
various scientific and industrial fields. Its applications are being explored in materials science,
particularly in the development of liquid crystals and specialized polymers, as well as in the life
sciences for its potential as a building block in the synthesis of more complex organic
molecules with biological activity.[1] The long alkyl chains enhance its solubility in organic
solvents, a valuable characteristic for its use in coatings and functional fluids.[2]

This technical guide provides a comprehensive overview of the chemical structure, properties,
synthesis, and potential applications of (2,4-Bis(decyloxy)phenyl)methanol and its long-chain
analogues, with a focus on providing detailed experimental protocols and summarizing key
data for researchers in drug development and related fields.

Chemical Structure and Properties

The chemical structure of (2,4-Bis(decyloxy)phenyl)methanol is defined by a central benzene
ring with three substituents. Two decyloxy chains (-O(CH2)eCHs) are attached at positions 2
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and 4, and a hydroxymethyl group (-CH20H) is at position 1. This arrangement results in an
amphipathic molecule with a significant nonpolar character due to the long alkyl chains.
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Chemical Structure of (2,4-Bis(decyloxy)phenyl)methanol
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General Synthesis Workflow for (2,4-Dialkoxyphenyl)methanol
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Proposed Antimicrobial Mechanism of Action
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Potential Anti-Inflammatory Signaling Pathway Modulation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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